Cas no 806600-51-1 (4-(4-Methoxy-3-methylphenyl)butan-1-amine)

• Product Name: 4-(4-Methoxy-3-methylphenyl)butan-1-amine
• CAS No: 806600-51-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5943990
• PubChem ID: 64210832
• Update Time: 2025-05-23

4-(4-Methoxy-3-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-3-methylphenyl)butan-1-amine
• AKOS013531349
• 806600-51-1
• EN300-1826018
• 4-(4-Methoxy-3-methylphenyl)butan-1-amine

• Inchi： 1S/C12H19NO/c1-10-9-11(5-3-4-8-13)6-7-12(10)14-2/h6-7,9H,3-5,8,13H2,1-2H3
• InChI Key： UAGHUWKRPQBALF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)CCCCN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-Methoxy-3-methylphenyl)butan-1-amine

Comprehensive Overview of 4-(4-Methoxy-3-methylphenyl)butan-1-amine (CAS No. 806600-51-1)

4-(4-Methoxy-3-methylphenyl)butan-1-amine, also known by its CAS number 806600-51-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and an amino group, making it a valuable candidate for the development of novel therapeutic agents.

The chemical formula of 4-(4-Methoxy-3-methylphenyl)butan-1-amine is C₁₂H₁₇NO, and its molecular weight is approximately 195.27 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-methoxy-3-methylbenzaldehyde with butylamine, followed by reduction to form the final amine product. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

In terms of physical properties, 4-(4-Methoxy-3-methylphenyl)butan-1-amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These properties make it suitable for various chemical reactions and formulations in laboratory settings.

The biological activity of 4-(4-Methoxy-3-methylphenyl)butan-1-amine has been the subject of several recent studies. Research has shown that this compound exhibits potential as a modulator of various biological pathways, particularly those involving neurotransmitter systems. For instance, it has been reported to have affinity for serotonin receptors, which are implicated in mood disorders such as depression and anxiety. This property makes it a promising lead compound for the development of new antidepressant medications.

In addition to its potential as a therapeutic agent, 4-(4-Methoxy-3-methylphenyl)butan-1-amine has also been investigated for its effects on cellular signaling pathways. Studies have demonstrated that it can influence the activity of certain enzymes and receptors involved in cell proliferation and differentiation. These findings suggest that the compound may have applications in the treatment of diseases characterized by abnormal cell growth, such as cancer.

The safety profile of 4-(4-Methoxy-3-methylphenyl)butan-1-amine is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In the context of drug discovery and development, 4-(4-Methoxy-3-methylphenyl)butan-1-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and biological activity make it a valuable starting point for the design and synthesis of novel compounds with improved therapeutic properties. Ongoing efforts are focused on optimizing its pharmacokinetic and pharmacodynamic profiles to enhance its efficacy and safety.

The future prospects for 4-(4-Methoxy-3-methylphenyl)butan-1-amine are promising. As research continues to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in the development of innovative treatments for a range of medical conditions. Collaboration between academic institutions, research laboratories, and pharmaceutical companies will be crucial in advancing our understanding and utilization of this promising compound.